trans-4-({[(Naphthalen-2-yloxy)acetyl]amino}methyl)cyclohexanecarboxylic acid

• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 4-[[(2-naphthalen-2-yloxyacetyl)amino]methyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C20H23NO4/c22-19(21-12-14-5-7-16(8-6-14)20(23)24)13-25-18-10-9-15-3-1-2-4-17(15)11-18/h1-4,9-11,14,16H,5-8,12-13H2,(H,21,22)(H,23,24)
• InChI Key: SZYLKGGNWABQEW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CNC(=O)COC2=CC3=CC=CC=C3C=C2)C(=O)O

Description

TRANS-4-({[(2-NAPHTHYLOXY)ACETYL]AMINO}METHYL)CYCLOHEXANECARBOXYLIC ACID is a complex organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound is characterized by the presence of a cyclohexane ring, a naphthyloxy group, and an acylated amino group, which contribute to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of TRANS-4-({[(2-NAPHTHYLOXY)ACETYL]AMINO}METHYL)CYCLOHEXANECARBOXYLIC ACID typically involves multiple steps, including the formation of the cyclohexane ring, the introduction of the naphthyloxy group, and the acylation of the amino group. Common reagents used in these reactions include cyclohexanone, naphthol, and acyl chlorides. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and automated synthesis systems can be employed to streamline the production process .

Chemical Reactions Analysis

Types of Reactions

TRANS-4-({[(2-NAPHTHYLOXY)ACETYL]AMINO}METHYL)CYCLOHEXANECARBOXYLIC ACID undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines and alcohols. Reaction conditions vary depending on the desired product but often involve specific temperatures, solvents, and catalysts .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

Chemistry

In chemistry, TRANS-4-({[(2-NAPHTHYLOXY)ACETYL]AMINO}METHYL)CYCLOHEXANECARBOXYLIC ACID is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and material science .

Biology

In biological research, this compound can be used to study enzyme interactions and protein binding due to its ability to mimic natural substrates. It is also employed in the development of biochemical assays and diagnostic tools .

Medicine

Its structural features make it a candidate for targeting specific biological pathways and receptors, which can lead to the discovery of novel drugs .

Industry

In the industrial sector, TRANS-4-({[(2-NAPHTHYLOXY)ACETYL]AMINO}METHYL)CYCLOHEXANECARBOXYLIC ACID is used in the production of specialty chemicals and advanced materials. Its chemical properties enable the creation of polymers, coatings, and other high-performance materials .

Mechanism of Action

The mechanism of action of TRANS-4-({[(2-NAPHTHYLOXY)ACETYL]AMINO}METHYL)CYCLOHEXANECARBOXYLIC ACID involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to these targets, modulating their activity and influencing various biochemical pathways. This interaction can lead to changes in cellular processes, such as signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• TRANS-4-(AMINOMETHYL)CYCLOHEXANECARBOXYLIC ACID
• TRANS-4-(NAPHTHYLOXY)CYCLOHEXANECARBOXYLIC ACID
• TRANS-4-(ACETYLOXY)CYCLOHEXANECARBOXYLIC ACID

Uniqueness

What sets TRANS-4-({[(2-NAPHTHYLOXY)ACETYL]AMINO}METHYL)CYCLOHEXANECARBOXYLIC ACID apart from these similar compounds is its combination of functional groups, which confer unique chemical reactivity and biological activity. This makes it a valuable compound for research and industrial applications .